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Introduction
Dodicin hydrochloride, a salt of N-(2-((2-(dodecylamino)ethyl)amino)ethyl)glycine, is a

cationic amphoteric surfactant with established efficacy as a broad-spectrum antimicrobial

agent. It is a key component in various disinfectant formulations, notably under the trade name

Tego 51. This technical guide provides a comprehensive overview of the antimicrobial activity

of Dodicin hydrochloride, detailing its spectrum of action, available quantitative data, and the

experimental protocols used for its evaluation.

Spectrum of Antimicrobial Activity
Dodicin hydrochloride exhibits a wide range of antimicrobial activity, demonstrating

effectiveness against a variety of microorganisms, including Gram-positive and Gram-negative

bacteria, fungi, and enveloped viruses. Its primary mechanism of action is attributed to its

surfactant properties, which lead to the disruption of microbial cell membranes, causing

leakage of intracellular components and ultimately, cell death.

Antibacterial Activity
Dodicin hydrochloride is effective against a broad array of bacteria. Studies have

demonstrated its bactericidal action against both Gram-positive and Gram-negative species.
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Antifungal Activity
The compound also possesses significant fungicidal properties, inhibiting the growth of various

yeasts and molds.

Antiviral Activity
Limited evidence suggests that Dodicin hydrochloride is effective against enveloped viruses,

likely due to the disruption of the viral envelope by its surfactant action.

Quantitative Antimicrobial Data
While extensive tables of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal

Concentration (MBC) values for a wide range of specific microorganisms are not readily

available in published literature, existing data from studies on formulations containing Dodicin
hydrochloride (such as Tego 51) provide valuable insights into its potency.

Table 1: Log Reduction of Various Microorganisms by a Formulation Containing Dodicin
Hydrochloride
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Microorganism Surface Log Reduction Contact Time

Bacillus subtilis Stainless Steel >4.68 < 1 minute

Wall >4.81 < 1 minute

Floor >3.85 < 1 minute

Curtain >4.88 < 1 minute

Pseudomonas

aeruginosa
Stainless Steel >4.00 < 1 minute

Wall >4.34 < 1 minute

Floor >3.85 < 1 minute

Curtain >4.04 < 1 minute

Candida albicans Stainless Steel >4.11 < 1 minute

Wall >4.18 < 1 minute

Floor >4.95 < 1 minute

Curtain >4.48 < 1 minute

Aspergillus niger Stainless Steel 3.02 15 minutes

Wall 2.94 15 minutes

Floor 2.91 15 minutes

Curtain 3.10 15 minutes

Data adapted from a disinfectant validation study of Tego 51.[1]

Table 2: Reported Minimum Inhibitory and Bactericidal Concentrations
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Product/Comp
ound

Method Organism(s) Concentration Reference

Tego 51 MIC in gelatin

General

microbiological

activity

90 ppm [2]

Tego 51 Bactericidal

Food-

contaminating

bacteria

1.8% [2]

Tego 51 Inhibition
Various bacterial

strains

0.00078% -

0.0125%
[2]

Mechanism of Action
As an amphoteric surfactant, the primary antimicrobial mechanism of Dodicin hydrochloride
involves the disruption of the microbial cell membrane. The molecule possesses both a

hydrophobic dodecyl chain and a hydrophilic amino acid head. This structure allows it to

intercalate into the lipid bilayer of the cell membrane, leading to a loss of membrane integrity,

leakage of essential cytoplasmic contents, and ultimately cell lysis.
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General Mechanism of Action of Dodicin Hydrochloride

Dodicin Hydrochloride Molecule

Microbial Cell Membrane

Antimicrobial Effect

Dodicin
Hydrochloride

Hydrophobic Tail
(Dodecyl Chain)

interacts with

Hydrophilic Head
(Amino Acid)

interacts with

Lipid Bilayer

Membrane Proteins

Targets

Membrane Disruption

Leads to

Leakage of Cytoplasmic
Contents

Causes

Cell Lysis and Death

Results in
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Workflow for MIC/MBC Determination

Prepare serial dilutions of
Dodicin hydrochloride in

96-well plate

Inoculate wells with
microbial suspension

Prepare microbial inoculum
(0.5 McFarland standard)

Incubate plate
(e.g., 37°C, 24h)

Read MIC:
Lowest concentration
with no visible growth

Subculture from clear wells
onto agar plates

Incubate agar plates
(e.g., 37°C, 24-48h)

Read MBC:
Lowest concentration with

≥99.9% killing

 

Time-Kill Assay Workflow

Prepare standardized
microbial culture

Add Dodicin HCl at
various MIC multiples
(0.5x, 1x, 2x, 4x MIC)

Incubate cultures

Collect samples at
specific time points
(0, 2, 4, 6, 8, 24h)

Perform serial dilutions
and plate on agar

Incubate plates and
count colonies (CFU/mL)

Plot log10 CFU/mL
vs. time to generate

time-kill curves
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Biofilm Eradication Assay Workflow

Grow microbial biofilm
in 96-well plate

(24-48h)

Wash to remove
planktonic cells

Add Dodicin HCl at
various concentrations

Incubate for 24h

Quantify remaining biofilm

Crystal Violet Staining
(Total Biomass)

CFU Counting
(Viable Cells)

Determine MBEC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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